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Compound of Interest

5-Bromo-6-chloropyrimidin-4-
Compound Name:
amine

cat. No.: B1520226

An In-Depth Technical Guide to 5-Bromo-6-chloropyrimidin-4-amine: A Key Intermediate in
Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Bromo-6-chloropyrimidin-4-amine is a halogenated pyrimidine derivative that has emerged
as a critical building block in the synthesis of complex organic molecules for pharmaceutical
and life science applications. Its unique substitution pattern offers multiple reactive sites,
enabling diverse chemical transformations and the construction of novel molecular scaffolds.
This guide provides a comprehensive overview of the molecular and chemical properties of 5-
bromo-6-chloropyrimidin-4-amine, its synthesis, and its applications, with a particular focus
on its role in drug discovery.

Chemical and Physical Properties

5-Bromo-6-chloropyrimidin-4-amine, with the CAS number 663193-80-4, is a solid at room
temperature.[1] Its fundamental properties are summarized in the table below. The presence of
bromine, chlorine, and an amine group on the pyrimidine ring imparts specific reactivity to the
molecule, making it a versatile intermediate.
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Property Value Source

Molecular Formula C4H3BrCIN3 [2][3]

Molecular Weight 208.44 g/mol [2][3]
5-bromo-6-chloropyrimidin-4-

IUPAC Name _ [2][3]
amine

CAS Number 663193-80-4 [2][3]

Appearance Solid [1]

Canonical SMILES C1=NC(=C(C(=N1)CNHBr)N [2]
DQSBRYJETNYGCI-

INChl Key [2]

UHFFFAOYSA-N

Molecular Structure

The structure of 5-bromo-6-chloropyrimidin-4-amine is characterized by a pyrimidine ring
substituted with a bromine atom at the 5-position, a chlorine atom at the 6-position, and an
amine group at the 4-position.

Caption: Chemical structure of 5-bromo-6-chloropyrimidin-4-amine.

Synthesis and Reactivity

While a specific, published protocol for the direct synthesis of 5-bromo-6-chloropyrimidin-4-
amine is not readily available in the provided search results, its synthesis can be inferred from
established pyrimidine chemistry. A plausible synthetic route would involve the halogenation
and amination of a suitable pyrimidine precursor.

A general workflow for the synthesis of related substituted pyrimidines often involves a multi-
step process. For instance, the synthesis of the isomeric 5-bromo-2-chloropyrimidin-4-amine
involves the reduction of a nitro-pyrimidine precursor.[4]

Hypothetical Synthetic Workflow
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Caption: A generalized synthetic workflow for substituted pyrimidines.

Experimental Protocol: Synthesis of a Related
Compound (5-Bromo-2-chloropyrimidin-4-amine)

This protocol describes the synthesis of a structural isomer and provides insight into the types
of reactions used in this area of chemistry.

Reaction: Reduction of 5-bromo-2-chloro-4-nitropyrimidine to 5-bromo-2-chloropyrimidin-4-
amine.[4]

Materials:

e 5-bromo-2-chloro-4-nitropyrimidine
e Stannous chloride dihydrate

e Hydrochloric acid

e Crushed ice

e Sodium hydroxide

o Ethyl acetate

e Anhydrous sodium sulfate
Procedure:

¢ A solution of stannous chloride dihydrate (2.8 ml, 0.012 mole) in hydrochloric acid (30 ml) is
cooled to 0°C (273 K).[4]
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e 5-bromo-2-chloro-4-nitropyrimidine (2 g, 0.0083 mole) is added in portions to the cooled
solution while stirring vigorously for 6 hours.[4]

e The reaction mixture is then poured onto crushed ice and neutralized with solid sodium
hydroxide to make it alkaline.[4]

e The product is extracted three times with ethyl acetate (100 ml).[4]
e The combined organic phases are dried over anhydrous sodium sulfate.[4]
o The filtrate is evaporated to dryness to yield the crude product.[4]

e The final compound is purified by recrystallization from acetonitrile.[4]

Applications in Drug Development and Research

Substituted pyrimidines are a cornerstone of medicinal chemistry, with broad therapeutic
applications including antimicrobial, antiviral, and anticancer agents.[5] 5-Bromo-6-
chloropyrimidin-4-amine serves as a valuable intermediate in the synthesis of more complex
molecules with potential biological activity.[6]

The differential reactivity of the chloro and bromo substituents allows for selective
functionalization. For instance, related compounds like 5-bromo-2-chloropyrimidine are key
intermediates in the synthesis of drugs such as Macitentan, an endothelin receptor antagonist
used to treat pulmonary arterial hypertension.[7][8] This highlights the potential of 5-bromo-6-
chloropyrimidin-4-amine as a scaffold for developing novel therapeutics.

Role in Kinase Inhibitor Synthesis

The 2,5-disubstituted pyrimidine scaffold is a common feature in many kinase inhibitors. 5-
Bromo-6-chloropyrimidin-4-amine provides a convenient starting point for the synthesis of
such compounds through sequential functionalization.
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Caption: Role of a pyrimidine-based inhibitor in a kinase signaling pathway.

Safety and Handling

5-Bromo-6-chloropyrimidin-4-amine is classified as a hazardous substance and requires
careful handling in a laboratory setting.

Hazard ldentification:

o Acute Toxicity, Oral (Category 4): Harmful if swallowed.[2][9]
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 Skin Irritation (Category 2): Causes skin irritation.[2][9]
e Eye Irritation (Category 2): Causes serious eye irritation.[9]

» Specific target organ toxicity — single exposure (Category 3), Respiratory tract irritation: May
cause respiratory irritation.[2][9]

Recommended Precautions:

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.[9]

Handle in a well-ventilated area or under a chemical fume hood.

Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.

First Aid Measures:

If swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you
feel unwell.[9]

e If on skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention.[9]

 If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[9]

« If inhaled: Remove person to fresh air and keep comfortable for breathing.[9]

Conclusion

5-Bromo-6-chloropyrimidin-4-amine is a valuable and versatile chemical intermediate with
significant potential in drug discovery and development. Its distinct structural features allow for
the synthesis of a wide range of biologically active molecules. A thorough understanding of its
chemical properties, reactivity, and safe handling procedures is essential for researchers and
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scientists working with this compound. As the demand for novel therapeutics continues to grow,
the importance of such key building blocks in medicinal chemistry is undeniable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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